Cas no 872994-35-9 (N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide)

• Product Name: N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide
• CAS No: 872994-35-9
• MF: C₂₂H₂₁N₅OS
• MW: 403.500042676926
• CID: 5509532
• Update Time: 2025-07-18

N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

• Inchi： 1S/C22H21N5OS/c1-16-6-5-7-17(14-16)15-29-21-11-10-19-24-25-20(27(19)26-21)12-13-23-22(28)18-8-3-2-4-9-18/h2-11,14H,12-13,15H2,1H3,(H,23,28)
• InChI Key： CWZQEJKZXHYYJP-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC1=CC=CC(C)=C1)=N2)(=O)C1=CC=CC=C1

Additional information on N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

N-2-(6-{(3-Methylphenyl)methylsulfanyl}-1,2,4-Triazolo[4,3-b]Pyridazin-3-yl)ethylbenzamide (CAS No. 872994-35-9): An Overview of Its Structure, Properties, and Applications

N-2-(6-{(3-Methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide (CAS No. 872994-35-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridazines and is characterized by its intricate molecular architecture, which includes a benzamide moiety and a sulfanyl-substituted triazolopyridazine ring system.

The structure of N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide is particularly noteworthy for its potential to interact with various biological targets. The benzamide group is known for its ability to form hydrogen bonds with protein residues, while the triazolopyridazine ring system provides additional points of interaction through π-stacking and hydrophobic effects. The presence of the sulfanyl group further enhances the compound's ability to engage in redox reactions and modulate protein function.

Recent research has focused on elucidating the biological activities of this compound. Studies have shown that N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide has shown significant anti-cancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been found to be effective against breast cancer and colorectal cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity in preclinical studies suggests that it may have a wide therapeutic window.

From a synthetic perspective, the preparation of N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide involves several steps. The synthesis typically begins with the formation of the triazolopyridazine core through a multi-step process involving cyclization reactions. Subsequent functionalization steps are then carried out to introduce the benzamide and sulfanyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

The clinical potential of N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide is currently being explored in various preclinical studies. Preliminary results from these studies are promising and suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory and cancer-related conditions. However, further research is needed to fully understand its safety profile and optimize its therapeutic efficacy.

In conclusion, N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)ethylbenzamide (CAS No. 872994-35-9) represents an exciting molecule with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.